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Compound of Interest

Compound Name: Diisopropylaniline

Cat. No.: B050358 Get Quote

The safe and compliant disposal of diisopropylaniline is a critical aspect of laboratory safety

and environmental responsibility. This guide provides detailed procedures for researchers,

scientists, and drug development professionals to manage diisopropylaniline waste, ensuring

adherence to safety protocols and regulatory requirements.

I. Immediate Safety and Hazard Information
Diisopropylaniline, particularly the 2,6-isomer, is a chemical that requires careful handling due

to its potential health and environmental risks. It is classified as a hazardous substance, and

understanding its properties is the first step in safe disposal.

Key Hazards:

Health Hazards: Causes serious eye irritation.[1][2][3] Some sources indicate that it may

cause cancer.[4] Ingestion may lead to irritation of the digestive tract, and inhalation can

cause respiratory tract irritation.[2]

Environmental Hazards: Harmful to aquatic life with long-lasting effects.[1][3][4][5] It is crucial

to prevent its release into the environment.[1][3][5][6]

Physical Hazards: It is a combustible liquid with a high flash point.[4][6]
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Personal Protective Equipment (PPE): Before handling diisopropylaniline for any purpose,

including disposal, the following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.[2][6]

Hand Protection: Appropriate chemical-resistant gloves.[2][5][6]

Body Protection: A lab coat or other protective clothing to prevent skin exposure.[2][6][7]

Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, a

NIOSH/MSHA approved respirator is necessary.[2][5]

II. Quantitative Data Summary
The following table summarizes key quantitative data for 2,6-Diisopropylaniline, which is

essential for safe handling and storage prior to disposal.

Property Value Source(s)

CAS Number 24544-04-5 [4][5][6]

Molecular Formula C₁₂H₁₉N [4]

Molecular Weight 177.29 g/mol

Appearance
Colorless to pale

orange/red/green liquid
[1][2][3]

Boiling Point
257 °C / 494.6 °F @ 760

mmHg
[4]

Melting Point -45 °C / -49 °F [4][6]

Flash Point 123 °C / 253.4 °F [2][4]

Specific Gravity 0.940 [4]

Oral LD50 (Rat) 3204 - 4077 mg/kg [2][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b050358?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/58282.pdf
https://www.chemicalbook.com/msds/2-6-diisopropylaniline.htm
https://pim-resources.coleparmer.com/sds/58282.pdf
https://www.chemos.de/import/data/msds/GB_en/24544-04-5-A0011559-GB-en.pdf
https://www.chemicalbook.com/msds/2-6-diisopropylaniline.htm
https://pim-resources.coleparmer.com/sds/58282.pdf
https://www.chemicalbook.com/msds/2-6-diisopropylaniline.htm
https://www.chemicalbook.com/msds/4-phenoxy-2-6-diisopropyl-aniline.pdf
https://pim-resources.coleparmer.com/sds/58282.pdf
https://www.chemos.de/import/data/msds/GB_en/24544-04-5-A0011559-GB-en.pdf
https://www.benchchem.com/product/b050358?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC169415000&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/24544-04-5-A0011559-GB-en.pdf
https://www.chemicalbook.com/msds/2-6-diisopropylaniline.htm
https://www.fishersci.com/store/msds?partNumber=AC169415000&countryCode=US&language=en
https://www.tcichemicals.com/GB/en/p/D1755
https://pim-resources.coleparmer.com/sds/58282.pdf
https://www.tcichemicals.com/IN/en/p/D1755
https://www.fishersci.com/store/msds?partNumber=AC169415000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC169415000&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-6-diisopropylaniline.htm
https://pim-resources.coleparmer.com/sds/58282.pdf
https://www.fishersci.com/store/msds?partNumber=AC169415000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC169415000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/58282.pdf
https://www.chemicalbook.com/msds/2-6-diisopropylaniline.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


III. Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the necessary steps for the proper disposal of diisopropylaniline waste.

1. Waste Identification and Segregation:

Clearly label all waste containers with "Hazardous Waste" and "Diisopropylaniline".
Do not mix diisopropylaniline waste with other waste streams to avoid incompatible
chemical reactions.[6] Keep it in its original container if possible.[6]

2. Spill Management and Cleanup:

In the event of a spill, ensure the area is well-ventilated.
Wear the appropriate PPE as outlined in Section I.
Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or commercial
sorbent pads).[6]
Carefully collect the absorbed material and place it into a suitable, closed, and properly
labeled container for hazardous waste disposal.[2][6]
Do not allow the spilled material to enter drains or waterways.[5][6]

3. Waste Collection and Storage:

Collect all diisopropylaniline waste, including contaminated materials and empty
containers, in a designated and properly labeled hazardous waste container.
Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents and acids.[2]
Keep the container tightly closed when not in use.[2][6]

4. Final Disposal:

Diisopropylaniline waste must be disposed of as hazardous waste.[4][6]
Engage a licensed and certified hazardous waste disposal company for the final disposal of
the material.[6][7]
The recommended disposal methods include controlled incineration with flue gas scrubbing
or transfer to a licensed chemical destruction plant.[7]
Always comply with all local, regional, and national hazardous waste regulations to ensure
complete and accurate classification and disposal.[2][4]
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IV. Diisopropylaniline Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of diisopropylaniline.
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Caption: Workflow for the safe disposal of diisopropylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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